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Compound of Interest

Compound Name:

2-

(Methanesulfonylmethyl)pyrrolidin

e

Cat. No.: B11720240

Get Quote

Chemical Identity & Core Properties
2-(Methanesulfonylmethyl)pyrrolidine is a chiral pyrrolidine derivative featuring a polar

methyl sulfone side chain at the C2 position. It serves as a critical pharmacophore in drug

discovery, functioning as a metabolically stable proline mimic and a bioisostere for amide or

ester functionalities.
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Property Data / Description

IUPAC Name 2-(Methanesulfonylmethyl)pyrrolidine

CAS Number 290328-58-4 (for (2R)-enantiomer)

Molecular Formula C₆H₁₃NO₂S

Molecular Weight 163.24 g/mol

Physical State
Viscous colorless oil or low-melting waxy solid

(hygroscopic)

Solubility

Highly soluble in polar organic solvents (DMSO,

MeOH, DCM, DMF); moderate water solubility.

[1]

pKa (Calculated) ~9.5 (Pyrrolidine nitrogen)

Boiling Point
Predicted ~320–330 °C (Decomposes before

boiling at atm. pressure)

Chirality

Available as (2S) (from L-Proline) or (2R) (from

D-Proline). The (2S) isomer is more common in

peptidomimetics.

Synthetic Methodology
The synthesis of 2-(methanesulfonylmethyl)pyrrolidine is a multi-step process typically

initiating from the chiral pool (L-Proline or D-Proline). This ensures high enantiomeric purity,

which is essential for medicinal chemistry applications.

2.1 Retrosynthetic Analysis
The most robust route involves the reduction of the carboxylic acid to an alcohol (Prolinol),

activation of the alcohol, nucleophilic displacement with a sulfur source, and final oxidation.

2.2 Step-by-Step Experimental Protocol
Note: The following protocol describes the synthesis of the (2S)-enantiomer starting from L-

Proline.
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Step 1: Reduction to (S)-Prolinol

Reagents: L-Proline, Lithium Aluminum Hydride (LiAlH₄), THF.

Procedure: L-Proline (1.0 eq) is added portion-wise to a suspension of LiAlH₄ (2.5 eq) in

anhydrous THF at 0 °C. The mixture is refluxed for 4 hours. After cooling, the reaction is

quenched via the Fieser method (H₂O, 15% NaOH, H₂O). The precipitate is filtered, and the

filtrate is concentrated to yield (S)-Prolinol as a colorless oil.

Yield: >90%

Step 2: Nitrogen Protection (Boc-Protection)

Reagents: (S)-Prolinol, Di-tert-butyl dicarbonate (Boc₂O), NaOH, Dioxane/Water.

Procedure: (S)-Prolinol is dissolved in dioxane/water (1:1). NaOH (1.1 eq) and Boc₂O (1.1

eq) are added. Stir at RT for 12 hours. Extract with EtOAc, wash with brine, and concentrate.

Rationale: Protection of the secondary amine is mandatory to prevent N-alkylation or

oxidation in subsequent steps.

Step 3: Activation of the Alcohol (Mesylation)

Reagents: N-Boc-Prolinol, Methanesulfonyl chloride (MsCl), Triethylamine (Et₃N), DCM.

Procedure: To a solution of N-Boc-Prolinol in DCM at 0 °C, add Et₃N (1.5 eq) followed by

dropwise addition of MsCl (1.2 eq). Stir for 2 hours. Wash with NaHCO₃ and brine.

Intermediate:tert-butyl 2-((methylsulfonyloxy)methyl)pyrrolidine-1-carboxylate.

Step 4: Nucleophilic Displacement (Thiolation)

Reagents: Sodium methanethiolate (NaSMe) or Sodium thiomethoxide, DMF.

Procedure: The mesylate intermediate is dissolved in DMF. NaSMe (2.0 eq) is added, and

the mixture is heated to 60–80 °C for 4–6 hours. The mesylate group is displaced by the

thiomethyl anion.
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Intermediate:tert-butyl 2-(methylthiomethyl)pyrrolidine-1-carboxylate.

Step 5: Oxidation to Sulfone

Reagents:m-Chloroperbenzoic acid (m-CPBA) or Oxone®, DCM.

Procedure: The sulfide is dissolved in DCM. m-CPBA (2.2 eq) is added at 0 °C. The reaction

is stirred until TLC indicates complete conversion to the sulfone (usually 2–4 hours). Quench

with Na₂S₂O₃ to remove excess oxidant.

Step 6: Deprotection (Final Product)

Reagents: Trifluoroacetic acid (TFA) in DCM or HCl in Dioxane.

Procedure: The N-Boc sulfone is treated with 4M HCl in dioxane for 1 hour. The solvent is

removed in vacuo to yield the hydrochloride salt of 2-(methanesulfonylmethyl)pyrrolidine.

Medicinal Chemistry Applications
This moiety is a "privileged scaffold" in neuropharmacology and enzyme inhibition.

3.1 Pharmacophore Logic
Carbonyl Bioisostere: The sulfone group (

) mimics the geometry and polarity of a carbonyl group (

) but is resistant to nucleophilic attack and enzymatic hydrolysis.

Hydrogen Bonding: The sulfone oxygens serve as strong hydrogen bond acceptors (HBA),

interacting with residues like Serine or Threonine in receptor binding pockets.

Metabolic Stability: Unlike esters or amides, the sulfone linkage is not susceptible to

esterases or amidases, prolonging the half-life (

) of the drug candidate.

3.2 Key Therapeutic Areas
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NK1/NK3 Antagonists (Schizophrenia): The 2-methanesulfonylmethyl pyrrolidine fragment

appears in dual NK1/NK3 receptor antagonists. The basic nitrogen interacts with a

conserved Aspartate residue, while the sulfone interacts with polar pockets in the

transmembrane domain.

Cysteine Protease Inhibitors: Used to target Cathepsin K or S. The pyrrolidine ring provides

a rigid scaffold to direct the "warhead" (sulfone) into the active site.

11β-HSD1 Inhibitors: Metabolic disease targets where the sulfone improves solubility and

selectivity over 11β-HSD2.

Visualization: Synthesis & Logic

L-Proline
(Chiral Pool)

(S)-Prolinol
(Reduction)

LiAlH4, THF
Reflux N-Boc-Prolinol

(Protection)
Boc2O, NaOH O-Mesylate

(Activation)

MsCl, Et3N
DCM, 0°C Methyl Sulfide

(Displacement)

NaSMe, DMF
60°C N-Boc Sulfone

(Oxidation)

m-CPBA
DCM

2-(Methanesulfonylmethyl)
pyrrolidine

(Deprotection)

HCl/Dioxane
or TFA/DCM

Click to download full resolution via product page

Caption: Step-wise synthesis of 2-(methanesulfonylmethyl)pyrrolidine from L-Proline,

highlighting key intermediates.

Handling & Safety
Hazards: The free amine is an irritant and potentially corrosive to eyes and skin (H314). The

hydrochloride salt is safer to handle but is hygroscopic.[2]

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8 °C.

Stability: The sulfone group is thermally stable, but the pyrrolidine ring is susceptible to

oxidation if left as a free base in air for prolonged periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ((2R)-1-methanesulfonylpyrrolidin-2-yl)methanamine | C6H14N2O2S | CID 71757008 -
PubChem [pubchem.ncbi.nlm.nih.gov]

2. N-Methyl-2-pyrrolidone CAS#: 872-50-4 [m.chemicalbook.com]

3. CompTox Chemicals Dashboard [comptox.epa.gov]

4. A reagent to access methyl sulfones - PMC [pmc.ncbi.nlm.nih.gov]

5. mdpi.com [mdpi.com]

6. 2-Pyrrolidone | C4H7NO | CID 12025 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [2-(Methanesulfonylmethyl)pyrrolidine: Technical Guide
& Application Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11720240/docs#2-methanesulfonylmethyl-
pyrrolidine-technical-guide-application-profile]

Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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